Cas no 2138334-93-5 (8-Propyl-1-oxaspiro[4.5]decan-4-ol)

• Product Name: 8-Propyl-1-oxaspiro[4.5]decan-4-ol
• CAS No: 2138334-93-5
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 5927931
• PubChem ID: 165460009
• Update Time: 2025-05-19

8-Propyl-1-oxaspiro[4.5]decan-4-ol Chemical and Physical Properties

Names and Identifiers

• EN300-744375
• 2138334-93-5
• 8-propyl-1-oxaspiro[4.5]decan-4-ol
• 8-Propyl-1-oxaspiro[4.5]decan-4-ol

• Inchi： 1S/C12H22O2/c1-2-3-10-4-7-12(8-5-10)11(13)6-9-14-12/h10-11,13H,2-9H2,1H3
• InChI Key： FGWJJXSFNKPIKX-UHFFFAOYSA-N
• SMILES： O1CCC(C21CCC(CCC)CC2)O

Computed Properties

• Exact Mass: 198.161979940g/mol
• Monoisotopic Mass: 198.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 8-Propyl-1-oxaspiro[4.5]decan-4-ol

Comprehensive Overview of 8-Propyl-1-oxaspiro[4.5]decan-4-ol (CAS No. 2138334-93-5): Properties, Applications, and Industry Insights

The compound 8-Propyl-1-oxaspiro[4.5]decan-4-ol (CAS No. 2138334-93-5) is a spirocyclic ether-alcohol with a unique molecular structure that has garnered significant interest in pharmaceutical and fragrance research. Its spirocyclic backbone and functional groups make it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting neurological and metabolic disorders, aligning with the growing demand for novel therapeutic agents in these areas.

One of the key features of 8-Propyl-1-oxaspiro[4.5]decan-4-ol is its stereochemical complexity, which allows for selective interactions with biological targets. This property is critical in the development of chiral drugs, a hot topic in modern pharmacology. The compound’s oxaspiro ring system also contributes to its stability, making it suitable for prolonged-release formulations—a trend driven by the pharmaceutical industry’s focus on patient compliance and sustained efficacy.

In the fragrance industry, 8-Propyl-1-oxaspiro[4.5]decan-4-ol is valued for its woody and amber-like olfactory profile. With consumers increasingly seeking sustainable and long-lasting scents, this compound has become a candidate for eco-friendly perfumery. Its structural motifs are similar to those found in natural terpenes, aligning with the market’s shift toward bio-based ingredients—a frequently searched topic in cosmetic science forums.

The synthesis of 8-Propyl-1-oxaspiro[4.5]decan-4-ol often involves catalytic asymmetric methods, a technique widely discussed in academic circles for its efficiency and environmental benefits. Recent advancements in green chemistry have further optimized its production, reducing waste and energy consumption. These innovations resonate with global initiatives like the UN Sustainable Development Goals, which emphasize responsible chemical manufacturing.

Analytical characterization of CAS No. 2138334-93-5 typically employs NMR spectroscopy and mass spectrometry, tools frequently queried by chemistry students and professionals. The compound’s spectral data is often shared in open-access databases, supporting collaborative research—a practice gaining traction in the era of open science. This transparency accelerates innovation, a recurring theme in AI-driven search trends for scientific collaboration.

Future research on 8-Propyl-1-oxaspiro[4.5]decan-4-ol may explore its structure-activity relationships (SAR) in greater depth, particularly for GPCR modulation—a trending subject in medicinal chemistry. Additionally, its potential as a flavor enhancer in food science remains underexplored, offering opportunities for interdisciplinary studies. As industries prioritize multifunctional additives, this compound could bridge gaps between sectors.

In summary, 8-Propyl-1-oxaspiro[4.5]decan-4-ol exemplifies the convergence of synthetic chemistry and applied science. Its dual relevance in pharmaceuticals and fragrances, combined with sustainable synthesis methods, positions it as a compound of enduring interest. For researchers and manufacturers alike, staying updated on its developments is essential in an era where precision chemistry and sustainability dominate discourse.